1-Trimethylsilyloxy-1-cyano-1,2,3,4-tetrahydronaphthalene

• CAS No.: 50361-53-0
• Molecular Formula: C14H19NOSi
• Molecular Weight: 245.39 g/mol
• IUPAC Name: 1-trimethylsilyloxy-3,4-dihydro-2H-naphthalene-1-carbonitrile
• InChI: InChI=1S/C14H19NOSi/c1-17(2,3)16-14(11-15)10-6-8-12-7-4-5-9-13(12)14/h4-5,7,9H,6,8,10H2,1-3H3
• InChI Key: AMMBOYWMOPYMGK-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1(CCCC2=CC=CC=C21)C#N

Description

1-Trimethylsilyloxy-1-cyano-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C14H19NOSi and its molecular weight is 245.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,2,3,4-tetrahydronaphthalene-1-one (20 g, 140 mmol) in THF (150 mL) was added 6 mL of a 0.5M solution of lithium cyanide (3 mmol, 0.02 equivalent). The reaction mixture was stirred for ~2 minutes and then trimethylsilyl cyanide (25 g, 250 mmol, 1.8 equivalent) was added in one portion. The reaction mixture was stirred for 4.5 hours. Solvents and excess trimethylsilyl cyanide were removed under reduced pressure to give the title compound as a yellow oil. The oil was used in the next step without purification.